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Compound of Interest

Compound Name:
DEA NONOate (Diethylamine

nonoate)

Cat. No.: B12351661

Get Quote

Executive Summary
DEA NONOate (Diethylammonium (Z)-1-(N,N-diethylamino)diazen-1-ium-1,2-diolate) is a rapid-

release nitric oxide (NO) donor widely utilized in cardiovascular and pharmacological research.

Unlike S-nitrosothiols, its NO release is strictly proton-catalyzed, following first-order kinetics

purely dependent on pH and temperature, making it a predictable tool for transient NO

stimulation.

This guide provides the validated physicochemical data, decomposition kinetics, and a self-

verifying protocol for stock preparation to ensure experimental reproducibility.

Chemical Identity & Physicochemical Properties
The commercial formulation of DEA NONOate is a diethylammonium salt.[1][2] Researchers

often confuse the formula of the anion with the full salt structure. For precise stoichiometric

calculations, the salt molecular weight must be used.
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Property Specification

Common Name DEA NONOate, DEA/NO

IUPAC Name
Diethylammonium (Z)-1-(N,N-

diethylamino)diazen-1-ium-1,2-diolate

CAS Number 372965-00-9

Molecular Formula C₈H₂₂N₄O₂ (Salt Form)

Formula Breakdown
Anion: [Et₂N–N(O)=NO]⁻ (C₄H₁₀N₃O₂⁻)Cation:

Et₂NH₂⁺ (C₄H₁₂N⁺)

Molecular Weight 206.29 g/mol

Solubility Water (>100 mg/mL), DMSO, Ethanol

Appearance White to off-white crystalline solid

SMILES CCN(CC)[O-].CCNCC

Critical Note on Stoichiometry: While the theoretical yield is 2 moles of NO per mole of donor,

empirical measurements often yield approximately 1.5 moles of NO per mole of DEA NONOate

under physiological conditions (pH 7.4, 37°C) due to minor side reactions [1, 2].

Mechanistic Profile & Kinetics
DEA NONOate belongs to the class of diazeniumdiolates. Its stability is inversely proportional

to acidity. In alkaline environments (pH > 10), the compound is stable. Upon introduction to a

physiological buffer (pH 7.4), the amine nitrogen is protonated, triggering the collapse of the

structure and the release of NO gas.

Decomposition Pathway
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Figure 1: Proton-catalyzed decomposition mechanism of DEA NONOate. Stability is maintained

only in alkaline conditions.

Half-Life Specifications
The half-life (

) of DEA NONOate is significantly shorter than other NONOates like Spermine NONOate (

min) or DETA NONOate (

hrs).

Condition Temperature pH
Half-Life (

)

Physiological 37°C 7.4 2 - 4 minutes

Benchtop 22-25°C 7.4 16 minutes

Acidic Any 5.0 < 2 seconds (Instant)

Alkaline Stock 25°C 12.0 > 24 hours (Stable)

Experimental Protocol: Handling & Stock Preparation
Warning: A common error is dissolving DEA NONOate directly in PBS or water for stock

storage. This results in rapid degradation (50% loss in 16 mins at RT).

Reagents Required
DEA NONOate (Solid, stored at -80°C).[1][3][4]

Solvent A (Preferred for aqueous): 10 mM NaOH (pH ~12).
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Solvent B (Preferred for organic): Anhydrous DMSO (Purged with N₂).

Assay Buffer: PBS or Cell Culture Media (pH 7.4).

Step-by-Step Workflow

1. Weigh DEA NONOate
(Work quickly, hygroscopic)

2. Prepare Master Stock (10-100 mM)
Solvent: 10 mM NaOH or DMSO

(Prevents NO release)

3. Aliquot & Freeze
Store at -80°C

(Stable for 6-12 months)

4. Prepare Working Solution
Dilute 1:1000 into pH 7.4 Buffer

(IMMEDIATELY before use)

Thaw on ice

5. Application
Add to cells/tissue bath

(NO release begins instantly)

< 30 seconds

Click to download full resolution via product page

Figure 2: Validated workflow for preserving DEA NONOate integrity prior to experimental

application.

Calculation Example
To prepare 5 mL of a 10 mM Stock Solution:
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Target Mass:

Dissolve 10.3 mg DEA NONOate in 5 mL of 10 mM NaOH.

Validation: Check absorbance at 250 nm (

). A significant drop in absorbance indicates decomposition.

Biological Applications & Troubleshooting
Primary Uses

Cardiovascular Research: Inducing rapid vasodilation in isolated vessel rings (organ bath).

Platelet Studies: Inhibition of aggregation via cGMP pathway activation.

Ischemia-Reperfusion: Simulating NO bursts during reperfusion injury.

Troubleshooting Guide
Observation Root Cause Solution

No biological effect Stock degraded

Dissolve in high pH (NaOH) or

DMSO; do not use PBS for

stock.

Cytotoxicity Diethylamine accumulation

Include a "Decomposed DEA

NONOate" control (stock left at

pH 7.4 for 24h) to rule out

amine toxicity.

Inconsistent results Timing variance

Standardize the time between

dilution and application (<

30s).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Diethylamine NONOate = 98 372965-00-9 [sigmaaldrich.com]

3. medchemexpress.com [medchemexpress.com]

4. astorscientific.us [astorscientific.us]

5. DEA NONOate | CAS 372965-00-9 | Cayman Chemical | Biomol.de [biomol.com]

6. caymanchem.com [caymanchem.com]

7. Comparative effects of several nitric oxide donors on intracellular cyclic GMP levels in
bovine chromaffin cells: correlation with nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]

8. Recent Developments in Pharmacological Effect, Mechanism and Application Prospect of
Diazeniumdiolates - PMC [pmc.ncbi.nlm.nih.gov]

9. datapdf.com [datapdf.com]

To cite this document: BenchChem. [DEA NONOate: Technical Specifications and
Application Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12351661/docs#dea-nonoate-technical-
specifications-and-application-protocol]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.caymanchem.com/product/82100/dea-nonoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC1566069/
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.caymanchem.com/product/82100/dea-nonoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.caymanchem.com/product/82100/dea-nonoate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F8782594%2F
https://www.caymanchem.com/product/82100/dea-nonoate
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.biomol.com/de/produkte/chemikalien/biochemikalien/dea-nonoate-cay82100-10
https://www.caymanchem.com/product/82100/dea-nonoate
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.caymanchem.com/product/82100/dea-nonoate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fjm00115a013
https://pmc.ncbi.nlm.nih.gov/articles/PMC1566069/
https://datapdf.com/measurement-and-modeling-of-nitric-oxide-release-rates-for-n02ec3367c75cbe3359a3eb40f8d297e962686.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Ftx960168w
https://www.benchchem.com/product/b12351661?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/d5431
https://www.medchemexpress.com/noc-18.html
https://www.astorscientific.us/products/dea-nonoate-no-donor-tbi4547
https://www.biomol.com/de/produkte/chemikalien/biochemikalien/dea-nonoate-cay82100-10
https://www.caymanchem.com/product/82100/dea-nonoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC1566069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1566069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://datapdf.com/measurement-and-modeling-of-nitric-oxide-release-rates-for-n02ec3367c75cbe3359a3eb40f8d297e962686.html
https://www.benchchem.com/product/b12351661/docs#dea-nonoate-technical-specifications-and-application-protocol
https://www.benchchem.com/product/b12351661/docs#dea-nonoate-technical-specifications-and-application-protocol
https://www.benchchem.com/product/b12351661/docs#dea-nonoate-technical-specifications-and-application-protocol
https://www.benchchem.com/product/b12351661/docs#dea-nonoate-technical-specifications-and-application-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12351661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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